N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide
• InChI: InChI=1S/C19H25N5O/c1-13-4-5-17(10-14(13)2)23-19(25)24-8-6-16(7-9-24)22-18-11-15(3)20-12-21-18/h4-5,10-12,16H,6-9H2,1-3H3,(H,23,25)(H,20,21,22)
• InChI Key: RQAOWIKLGDBJTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCC(CC2)NC3=NC=NC(=C3)C)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide, also known as DMPP, is a chemical compound that has gained interest in scientific research due to its potential therapeutic properties. DMPP belongs to the class of piperidine carboxamide compounds, which have been studied extensively for their ability to modulate various biological processes.

Mechanism of Action

N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide exerts its effects by binding to the alpha7 subtype of nAChRs, which are expressed in various regions of the brain. Upon binding, N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide induces a conformational change in the receptor, leading to the activation of downstream signaling pathways. This activation leads to an increase in the release of various neurotransmitters, such as dopamine and acetylcholine, which are involved in various physiological processes.
Biochemical and Physiological Effects
N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. Additionally, N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to have anti-inflammatory effects, which may be beneficial in various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide in lab experiments is its ability to selectively activate the alpha7 subtype of nAChRs. This selectivity allows for the study of specific downstream signaling pathways and physiological processes. However, one of the limitations of using N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide is its potential toxicity at high concentrations, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide research. One area of interest is its potential therapeutic use in various neurological and psychiatric disorders. Additionally, further studies are needed to elucidate the downstream signaling pathways and physiological processes involved in N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide's effects. Finally, the development of more selective and potent analogs of N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide may lead to new therapeutic interventions.

Synthesis Methods

N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis route involves the reaction of 3,4-dimethylbenzaldehyde with 4-aminopyridine to form an intermediate, which is then reacted with piperidine-1-carboxylic acid to yield N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide.

Scientific Research Applications

N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has been studied for its potential therapeutic properties in various scientific research fields. One of the major areas of interest is its ability to modulate ion channels in the central nervous system. N-(3,4-Dimethylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to activate nicotinic acetylcholine receptors (nAChRs) in the brain, which are involved in various physiological processes such as learning, memory, and attention.